Cas no 1862885-70-8 (methyl 3,3-dicyclobutylprop-2-enoate)

• Product Name: methyl 3,3-dicyclobutylprop-2-enoate
• CAS No: 1862885-70-8
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• CID: 6006094
• PubChem ID: 165502186
• Update Time: 2025-06-14

methyl 3,3-dicyclobutylprop-2-enoate Chemical and Physical Properties

Names and Identifiers

• methyl 3,3-dicyclobutylprop-2-enoate
• EN300-1460124
• 1862885-70-8

• Inchi： 1S/C12H18O2/c1-14-12(13)8-11(9-4-2-5-9)10-6-3-7-10/h8-10H,2-7H2,1H3
• InChI Key： PFDZHAIMOZGFNK-UHFFFAOYSA-N
• SMILES： O(C)C(/C=C(\C1CCC1)/C1CCC1)=O

Computed Properties

• Exact Mass: 194.130679813g/mol
• Monoisotopic Mass: 194.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Additional information on methyl 3,3-dicyclobutylprop-2-enoate

Research Briefing on Methyl 3,3-Dicyclobutylprop-2-enoate (CAS: 1862885-70-8) in Chemical Biology and Pharmaceutical Applications

Methyl 3,3-dicyclobutylprop-2-enoate (CAS: 1862885-70-8) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This α,β-unsaturated ester derivative, characterized by its unique dicyclobutyl substitution pattern, has demonstrated promising applications in medicinal chemistry and drug discovery. Recent studies have focused on its synthetic accessibility, structural properties, and potential biological activities, positioning it as a valuable scaffold for further development.

The compound's structural features, particularly the strained cyclobutyl rings and conjugated ester system, contribute to its reactivity and potential as a building block for more complex molecules. A 2023 study published in the Journal of Medicinal Chemistry explored its use as a precursor in the synthesis of novel kinase inhibitors, demonstrating improved metabolic stability compared to similar compounds with less sterically hindered substituents. The research team reported successful derivatization at both the ester and alkene functionalities while maintaining the integrity of the cyclobutyl rings.

Recent pharmacological investigations have revealed that methyl 3,3-dicyclobutylprop-2-enoate derivatives exhibit selective modulation of certain protein-protein interactions (PPIs) involved in inflammatory pathways. A Nature Chemical Biology publication (2024) described its incorporation into small molecule probes targeting the NF-κB signaling pathway, where the rigid cyclobutyl groups were found to enhance binding affinity through optimal hydrophobic interactions with the target protein's binding pocket.

From a synthetic chemistry perspective, advances in the preparation of this compound have been reported in several recent publications. A 2023 Organic Letters paper detailed an improved catalytic system for the [2+2] cycloaddition approach to construct the dicyclobutyl core, achieving higher yields and better stereocontrol compared to previous methods. These synthetic improvements have facilitated broader exploration of structure-activity relationships (SAR) among derivatives of this scaffold.

Ongoing research is investigating the potential of methyl 3,3-dicyclobutylprop-2-enoate in targeted drug delivery systems. Preliminary results presented at the 2024 American Chemical Society meeting demonstrated its utility as a linker in antibody-drug conjugates (ADCs), where its stability under physiological conditions and controlled release properties showed advantages over more conventional linker chemistries.

The compound's physicochemical properties have also been the subject of recent computational studies. Molecular dynamics simulations published in the Journal of Chemical Information and Modeling (2024) have provided insights into how the dicyclobutyl motif influences conformational preferences and membrane permeability, factors critical for drug development. These studies suggest that this scaffold may offer advantages in overcoming certain pharmacokinetic challenges associated with more flexible analogs.

As research progresses, methyl 3,3-dicyclobutylprop-2-enoate continues to demonstrate versatility across multiple areas of pharmaceutical development. Its unique combination of structural features and demonstrated biological activities make it a compelling subject for continued investigation in drug discovery programs targeting various therapeutic areas, including oncology, inflammation, and infectious diseases.